Cas no 29790-45-2 (For-Met-Val-Oh)

• Product Name: For-Met-Val-Oh
• CAS No: 29790-45-2
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 274706
• PubChem ID: 100136
• Update Time: 2025-04-19

For-Met-Val-Oh Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-(N-formyl-L-methionyl)- (9CI)
• 2-[(2-formamido-4-methylsulfanylbutanoyl)amino]-3-methylbutanoic acid
• For-met-val-oh
• N-FORMYL-MET-VAL
• Fmet-val
• N-Formylmethionylvaline
• NSC 337572
• 29790-45-2
• NSC337572
• DTXSID80952230
• N-{1-Hydroxy-2-[(hydroxymethylidene)amino]-4-(methylsulfanyl)butylidene}valine
• N-Formyl-Met-Val-OH
• NSC-337572
• L-Valine, N-(N-formyl-L-methionyl)-
• For-Met-Val-Oh

• Inchi： 1S/C11H20N2O4S/c1-7(2)9(11(16)17)13-10(15)8(12-6-14)4-5-18-3/h6-9H,4-5H2,1-3H3,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： DWZMYBRYTYGZDG-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(=O)O)C(C)C)=O)NC=O

Computed Properties

• Exact Mass: 276.11400
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 598.9±50.0 °C at 760 mmHg
• Flash Point: 316.0±30.1 °C
• PSA: 120.80000
• LogP: 1.49720
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

For-Met-Val-Oh Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)